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Compound of Interest

Compound Name: Phlorizin

Cat. No.: B1677692 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Phlorizin, a naturally occurring dihydrochalcone glycoside. Adherence to these

procedures is critical for minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment
Phlorizin is classified as a hazardous substance that can cause skin, eye, and respiratory

irritation.[1][2] It is crucial to handle this compound with appropriate personal protective

equipment (PPE) to prevent exposure.

Recommended Personal Protective Equipment (PPE) for Handling Phlorizin:
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PPE Category Item Specification

Eye Protection Safety Goggles

With side-shields, conforming

to EN166 (EU) or NIOSH (US)

approved standards.[3]

Hand Protection Protective Gloves

Chemical-resistant. Gloves

must be inspected prior to use

and removed using the proper

technique to avoid skin

contact.[3]

Body Protection Lab Coat/Impervious Clothing
Long-sleeved to prevent skin

contact.[4][5]

Respiratory Protection Dust Respirator

A NIOSH/MSHA approved

respirator or equivalent should

be used when handling the

powder form to avoid

inhalation of dust.[6]

Procedural Guidance for Safe Handling and
Disposal
A systematic approach to handling Phlorizin, from receipt to disposal, is essential for

laboratory safety. The following workflow outlines the key steps to be followed.
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Receiving and Storage

Handling and Experimentation

Spill and Waste Management

Disposal

Receiving:
Inspect container for damage

Storage:
Store in a cool, dry, well-ventilated area in a tightly sealed container

Preparation:
Work in a well-ventilated area or fume hood

Don appropriate PPE:
Gloves, Goggles, Lab Coat, Respirator

Weighing:
Handle powder carefully to avoid dust formation

Dissolving:
Use appropriate solvent as per experimental protocol

Experimentation:
Follow standard laboratory procedures

Waste Collection:
Collect waste in a suitable, closed container for disposal

Spill Cleanup:
Absorb with inert material, decontaminate surfaces with alcohol

Disposal:
Dispose of waste through a licensed disposal company. May involve dissolving in a combustible solvent and incineration

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Phlorizin
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Step-by-Step Handling Protocol
1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store Phlorizin in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[6] The container should be kept tightly sealed.[4][5]

2. Preparation and Handling:

All handling of Phlorizin powder should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation risk.[7]

Before handling, ensure you are wearing the complete set of recommended PPE: safety

goggles with side-shields, chemical-resistant gloves, a lab coat, and a dust respirator.[3][4][6]

When weighing the compound, handle it gently to avoid creating dust.[3][7]

For creating solutions, use the appropriate solvent as dictated by your experimental protocol.

3. Spill Management:

In the event of a spill, avoid breathing in the dust.

For solid spills, gently sweep up the material and place it in a suitable container for disposal.

[3]

For solutions, absorb the spill with an inert material such as diatomite or universal binders.[4]

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[4]

4. Disposal Plan:

All Phlorizin waste, including contaminated materials, must be disposed of in accordance

with federal, state, and local regulations.[6]
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Do not dispose of Phlorizin with household garbage or allow it to enter the sewage system.

[2]

A recommended disposal method is to dissolve the material in a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[3] Alternatively,

offer surplus and non-recyclable solutions to a licensed disposal company.[3]

Contaminated packaging should be disposed of as unused product.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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